Cas no 1154278-32-6 (methyl 2-(5-nitrothiophen-2-yl)acetate)

• Product name: methyl 2-(5-nitrothiophen-2-yl)acetate
• CAS No: 1154278-32-6
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• CID: 4573328

methyl 2-(5-nitrothiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-nitrothiophen-2-yl)acetate

• Inchi： 1S/C7H7NO4S/c1-12-7(9)4-5-2-3-6(13-5)8(10)11/h2-3H,4H2,1H3
• InChI Key： BYXXCKXNNUMAJX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC1SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 201.01
• Monoisotopic Mass: 201.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes